Cas no 19838-08-5 (3-methylpyrazin-2-amine)
3-methylpyrazin-2-amine structure
Product Name:3-methylpyrazin-2-amine
CAS No:19838-08-5
MF:C5H7N3
MW:109.129180192947
MDL:MFCD08705770
CID:51407
PubChem ID:302284
Update Time:2025-04-18
3-methylpyrazin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-methylpyrazine
- 3-methylpyrazin-2-amine
- 2-amino-3-methyl-pyrazine
- 2-Pyrazinamine,3-methyl
- 3-Methyl-2-pyrazinamine
- 3-methyl-pyrazin-2-ylamine
- amino-2 methyl-3 pyrazine
- (S)-HEXAHYDROPYRRO...
- Pyrazinamine,3-methyl- (9CI)
- Pyrazine, 2-amino-3-methyl- (6CI,7CI,8CI)
- NSC 186054
- 2-Pyrazinamine,3-methyl-
- 2-Methyl-3-aMinopyrazine
- 3-METHYLPYRAZIN-2-YLAMINE
- Pyrazinamine, 3-methyl-
- 2-Pyrazinamine, 3-methyl-
- 3-METHYL-2-AMINOPYRAZINE
- NSC186054
- PubChem19617
- 2-Amino-3-Methyl Pyrazine
- KSC542K0H
- VQPHZDDLWFHRHR-UHFFFAOYSA-N
- BH452
- EBD15533
- BCP04706
- STL555038
- FC0911
- BBL101242
- C
- AC-5182
- A25722
- Q-103309
- 19838-08-5
- MFCD08705770
- FT-0649680
- SCHEMBL16994810
- DS-10489
- DTXSID60307027
- SY004895
- SCHEMBL86113
- EN300-104125
- AKOS005257709
- CS-W003560
- 3-Methylpyrazin-2-amine;3-Methyl-2-pyrazinamine
- PB32667
- AM20120683
- NSC-186054
- DB-030957
- FM139647
-
- MDL： MFCD08705770
- Inchi： 1S/C5H7N3/c1-4-5(6)8-3-2-7-4/h2-3H,1H3,(H2,6,8)
- InChI Key： VQPHZDDLWFHRHR-UHFFFAOYSA-N
- SMILES： N1C=CN=C(C=1C)N
Computed Properties
- Exact Mass: 109.06400
- Monoisotopic Mass: 109.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.2
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.1118 (rough estimate)
- Boiling Point: 242.6°C at 760 mmHg
- Flash Point: 123.7℃
- Refractive Index: 1.5340 (estimate)
- PSA: 51.80000
- LogP: 0.94840
3-methylpyrazin-2-amine Security Information
- Hazard Statement： H302-H315-H319-H332-H335
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
3-methylpyrazin-2-amine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-methylpyrazin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM118860-1g |
2-Amino-3-methylpyrazine |
19838-08-5 | 95%+ | 1g |
$68 | 2021-08-06 | |
| Chemenu | CM118860-5g |
2-Amino-3-methylpyrazine |
19838-08-5 | 95%+ | 5g |
$219 | 2021-08-06 | |
| Chemenu | CM118860-10g |
2-Amino-3-methylpyrazine |
19838-08-5 | 95%+ | 10g |
$445 | 2021-08-06 | |
| Chemenu | CM118860-25g |
2-Amino-3-methylpyrazine |
19838-08-5 | 95%+ | 25g |
$1136 | 2021-08-06 | |
| Alichem | A099000041-5g |
3-Methylpyrazin-2-amine |
19838-08-5 | 98% | 5g |
$201.75 | 2023-09-02 | |
| Alichem | A099000041-10g |
3-Methylpyrazin-2-amine |
19838-08-5 | 98% | 10g |
$376.35 | 2023-09-02 | |
| Alichem | A099000041-25g |
3-Methylpyrazin-2-amine |
19838-08-5 | 98% | 25g |
$756.45 | 2023-09-02 | |
| TRC | A614650-100mg |
2-Amino-3-methylpyrazine |
19838-08-5 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A614650-250mg |
2-Amino-3-methylpyrazine |
19838-08-5 | 250mg |
$ 92.00 | 2023-04-19 | ||
| TRC | A614650-500mg |
2-Amino-3-methylpyrazine |
19838-08-5 | 500mg |
$ 144.00 | 2023-04-19 |
3-methylpyrazin-2-amine Related Literature
-
Pengfeng Guo,Changcheng Wang,Ya Chen,Caijun Ou,Hangqi Jiang,Weifeng Chen,Weixin Chen,Hua Cao RSC Adv. 2016 6 39563
-
2. Formation of certain substituted 5H-pyrrolo[2,3-b]pyrazines by thermal cyclisation of pyrazinylhydrazones and a route to 5H-pyrazino[2,3-b]indole; a synthesis of 5H-pyrrolo[2,3-b] pyrazine and some of its propertiesBernard A. J. Clark,John Parrick,Roderick J. J. Dorgan J. Chem. Soc. Perkin Trans. 1 1976 1361
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